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Compound of Interest

Compound Name: Dioxohydrazine

Cat. No.: B1232715

CAS Number: 16824-89-8 Molecular Formula: N202

This technical guide provides an in-depth overview of dioxohydrazine, more commonly known
as dinitrogen dioxide or the nitric oxide dimer. Aimed at researchers, scientists, and drug
development professionals, this document consolidates the current understanding of its
chemical properties, synthesis, detection, and its putative role in biological systems. Given the
transient nature of dinitrogen dioxide, this guide also explores its relationship with the more
extensively studied reactive nitrogen species, nitric oxide (NO) and nitrogen dioxide (NO2).

Chemical and Physical Properties

Dioxohydrazine is the simplest of the nitrogen oxides and exists in equilibrium with nitric
oxide.[1] Its properties are summarized in the table below. The molecule is predicted to have a
planar cis-conformation, which is the most stable isomer.[1]
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Property Value Reference(s)
CAS Number 16824-89-8 [1]
Molecular Formula N20:2 [1]
Molecular Weight 60.013 g/mol [2]
IUPAC Name N-oxonitrous amide [2]
Dinitrogen dioxide, Nitric oxide
Synonyms ) [1]
dimer, ONNO
Exists in equilibrium with NO;
Appearance [2]

solid form is colorless

O-N bond distance 1.15A [1]
N-N bond distance 2.33A [1]
O=N-N angle 95° [1]

Synthesis and Handling

The synthesis of dinitrogen dioxide for laboratory use is intrinsically linked to the generation of

nitric oxide, as N20:z exists in equilibrium with its monomer. Laboratory-scale synthesis of

nitrogen oxides can be achieved through several methods, which can be adapted for the study

of N20:2.

Experimental Protocol: Laboratory Synthesis of

Nitrogen Oxides

Objective: To generate a stream of nitrogen oxides, including NO and its dimer N20z, for

experimental use.

Materials:

e Concentrated nitric acid (HNOs)

o Copper turnings
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Gas generation flask

Gas washing bottle with a suitable drying agent (e.g., anhydrous calcium chloride)

Collection vessel (e.g., gas syringe or a cold trap)

Fume hood

Procedure:
e Set up the gas generation apparatus in a well-ventilated fume hood.
e Place copper turnings in the gas generation flask.

o Slowly add concentrated nitric acid to the copper turnings. The reaction will produce nitrogen
dioxide (NOz2) gas, which is in equilibrium with dinitrogen tetroxide (N20a4), and nitric oxide
(NO), which will dimerize to N202 at low temperatures.[3]

o Pass the generated gas through a drying agent to remove moisture.

e To isolate N20z, the gas stream can be passed through a cold trap (e.g., cooled with liquid
nitrogen) to condense the dimer.

e Handle all nitrogen oxides with extreme caution due to their toxicity.[4]

Laboratory Synthesis of N202
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Diagram 1: Workflow for the laboratory synthesis of dinitrogen dioxide.

Detection and Quantification
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The detection of the transient N2O2 molecule in biological systems is challenging due to its low
concentration and short lifetime. Analytical methods are often indirect, relying on the detection
of its monomer, NO, or its oxidation products.

Spectroscopic Methods

Photoelectron spectroscopy has been used to study the electronic structure of N2O2~, providing
insights into the neutral N2O2 molecule.[5] In biological samples, spectroscopic detection is
complicated by the presence of other absorbing species.

Chemiluminescence

Chemiluminescence-based detection is a highly sensitive method for quantifying nitric oxide.[6]
This technique can be adapted to infer the presence of N2O2 by measuring the release of NO
upon its dissociation.

Gas Chromatography (GC)

Gas chromatography can be used for the analysis of nitrous oxide (N20), but the analysis of
NO and NO:z is more challenging due to their reactivity.[7] Quantification of N2O2z via GC is not
a standard method due to its instability.

Analytical Approaches for N202
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Diagram 2: Overview of analytical methods for dinitrogen dioxide.
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Biological Relevance and Potential Roles

Direct evidence for a specific signaling role of N2O2 in biological systems is scarce. Its
significance is likely as a transient intermediate in the complex chemistry of reactive nitrogen
species (RNS).

Formation in Biological Systems

Dinitrogen dioxide can form from the dimerization of nitric oxide, a key signaling molecule
produced by nitric oxide synthases (NOS).[2] The formation of N20O: is favored at higher
concentrations of NO and lower temperatures.

Reactions with Biomolecules

The reactivity of N202 is expected to be linked to the formation of other reactive nitrogen
species. For instance, N20O:z can react with oxygen to form nitrogen dioxide (NOz), which can
then lead to the formation of dinitrogen trioxide (N203s), a potent nitrosating agent.

Reaction with Thiols: Dinitrogen trioxide (formed from the N2O:2 pathway) is a key intermediate
in the S-nitrosation of thiols, a critical post-translational modification that regulates protein
function.[8][9]

Putative Biological Role of N202
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Diagram 3: Potential pathway for N2O2-mediated S-nitrosation of thiols.

Toxicology
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The toxicology of dinitrogen dioxide itself has not been extensively studied, likely due to its
transient nature. However, it is a component of the mixture of nitrogen oxides (NOx), which are
known respiratory irritants.[10] Inhalation of high concentrations of nitrogen oxides can lead to
pulmonary edema and other serious respiratory conditions.[11]

Conclusion and Future Directions

Dioxohydrazine (dinitrogen dioxide) remains an enigmatic molecule in biological chemistry.
While its chemical properties and its place in the equilibrium with nitric oxide are understood, its
specific roles in biological signaling and pathophysiology are yet to be fully elucidated. Future
research should focus on developing sensitive and specific methods for the direct detection
and quantification of N20:z in biological systems. Such advancements will be crucial to
unraveling its potential contributions to the diverse biological effects of reactive nitrogen
species.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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